tert-Butyl 3-((6-methoxypyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-Butyl 3-((6-methoxypyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate” is a chemical compound with the molecular formula C16H26N4O3 . It is a complex organic molecule that may have potential applications in various fields .
Molecular Structure Analysis
The molecular structure of this compound is determined by its molecular formula, C16H26N4O3 . It contains a piperidine ring, which is a common feature in many bioactive compounds .Scientific Research Applications
Synthesis and Intermediate Role in Drug Development
tert-Butyl 3-((6-methoxypyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate and its derivatives are primarily used as key intermediates in the synthesis of various pharmacologically active compounds. For example, it is utilized in the synthesis of Vandetanib, a medication used for certain types of cancer. The synthesis process often involves acylation, sulfonation, and substitution, highlighting its versatility in drug development (Wang, Wang, Tang, & Xu, 2015).
Role in Synthesis of Biologically Active Compounds
This compound is also crucial in the synthesis of biologically active compounds such as crizotinib, an anticancer drug. The synthesis methods developed for this compound focus on high yield and efficiency, which is critical for pharmaceutical production (Kong, Zhang, Xu, Zhou, Zheng, & Xu, 2016).
Intermediate in Small Molecule Anticancer Drugs
Additionally, tert-Butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a related compound, is a significant intermediate for small molecule anticancer drugs. Research has shown the high yields of this compound, pointing to its effectiveness in the preparation of antitumor drugs (Zhang, Ye, Xu, & Xu, 2018).
Application in Histamine H4 Receptor Ligands
The compound is part of a series of 2-aminopyrimidines synthesized as ligands for the histamine H4 receptor. These ligands, including variants of the tert-Butyl compound, have shown potential as anti-inflammatory agents and in pain management (Altenbach et al., 2008).
Use in the Synthesis of Nociceptin Antagonists
In the field of neurology, a variant of this compound, 1-tert-butyl 3-methyl (3R,4R)-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidine-1,3-dicarboxylate, has been synthesized as an intermediate for nociceptin antagonists, highlighting its importance in the development of new neurological treatments (Jona et al., 2009).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl 3-[(6-methoxypyrimidin-4-yl)-methylamino]piperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N4O3/c1-16(2,3)23-15(21)20-8-6-7-12(10-20)19(4)13-9-14(22-5)18-11-17-13/h9,11-12H,6-8,10H2,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQXNWBKZFANNKM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)N(C)C2=CC(=NC=N2)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.40 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.